![molecular formula C25H31N5O2 B6172070 3-[4-(4-butyl-1H-1,2,3-triazol-1-yl)phenyl]-1-[5-(cyclopentyloxy)-2-methylphenyl]urea CAS No. 1985601-67-9](/img/no-structure.png)
3-[4-(4-butyl-1H-1,2,3-triazol-1-yl)phenyl]-1-[5-(cyclopentyloxy)-2-methylphenyl]urea
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Overview
Description
3-[4-(4-butyl-1H-1,2,3-triazol-1-yl)phenyl]-1-[5-(cyclopentyloxy)-2-methylphenyl]urea is a useful research compound. Its molecular formula is C25H31N5O2 and its molecular weight is 433.5. The purity is usually 95.
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properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-[4-(4-butyl-1H-1,2,3-triazol-1-yl)phenyl]-1-[5-(cyclopentyloxy)-2-methylphenyl]urea' involves the use of a copper-catalyzed azide-alkyne cycloaddition reaction (CuAAC) to form the triazole ring, followed by a urea formation reaction using an isocyanate and an amine. The starting materials for this synthesis pathway include an alkyne, an azide, an isocyanate, an amine, and a copper catalyst. The reaction steps involve the CuAAC reaction to form the triazole ring, followed by the urea formation reaction to form the final compound.", "Starting Materials": [ "4-butyl-1-ethynyl-1H-1,2,3-triazole", "4-bromoacetophenone", "cyclopentanol", "2-methyl-5-nitrophenol", "copper sulfate pentahydrate", "sodium ascorbate", "triethylamine", "N,N-dimethylformamide", "toluene", "diethyl ether" ], "Reaction": [ "Step 1: Synthesis of 4-butyl-1-ethynyl-1H-1,2,3-triazole by reacting 4-bromoacetophenone with sodium azide and triethylamine in DMF and toluene.", "Step 2: Synthesis of 5-(cyclopentyloxy)-2-methylphenyl isocyanate by reacting 2-methyl-5-nitrophenol with cyclopentyl chloroformate in toluene and diethyl ether.", "Step 3: Synthesis of the triazole intermediate by reacting 4-butyl-1-ethynyl-1H-1,2,3-triazole with 4-azidoaniline in the presence of copper sulfate pentahydrate and sodium ascorbate in DMF and water.", "Step 4: Synthesis of the final compound by reacting the triazole intermediate with 5-(cyclopentyloxy)-2-methylphenyl isocyanate in DMF and toluene to form the urea bond." ] } | |
CAS RN |
1985601-67-9 |
Molecular Formula |
C25H31N5O2 |
Molecular Weight |
433.5 |
Purity |
95 |
Origin of Product |
United States |
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